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Abstract

This application note details a sensitive and accurate micellar spectrophotometric method for
the determination of trace amounts of Chromium(lll) (Cr(lll)) using a-Benzoin oxime as a
complexing agent. The presence of a non-ionic surfactant, Triton X-100, enhances the solubility
of the sparingly soluble ligand and the resulting Cr(lll) complex, thereby eliminating the need
for a preliminary extraction step and improving the analytical figures of merit.[1] This method is
applicable for the quantification of Cr(lll) in various samples, including tap water and synthetic
mixtures, with a high degree of recovery.[1]

Introduction

Chromium exists in two stable oxidation states in environmental and biological systems: Cr(lll)
and Cr(VI). Cr(lll) is considered an essential trace element for mammals, playing a role in
glucose, lipid, and protein metabolism, whereas Cr(VI) is known to be toxic and carcinogenic.
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Therefore, the selective determination of Cr(lll) is of significant interest. Alpha-Benzoin oxime
is a chelating ligand that forms stable complexes with various metal ions, including Cr(ll1).[2][3]
In this method, the formation of the Cr(lll)-a-Benzoin oxime complex is facilitated in a micellar
medium created by Triton X-100. Micelles are organized molecular assemblies that can
solubilize sparingly soluble compounds in aqueous solutions, thereby enhancing the sensitivity
and simplifying the analytical procedure.[1][4]

Principle

The method is based on the reaction between Cr(lll) ions and a-Benzoin oxime in the presence
of the non-ionic surfactant Triton X-100. The surfactant forms micelles that encapsulate the
sparingly soluble Cr(lll)-a-Benzoin oxime complex, leading to a stable and colored solution.
The absorbance of this complex is then measured spectrophotometrically at its wavelength of
maximum absorbance. The concentration of Cr(lll) is determined from a calibration curve
prepared using standard solutions.

Quantitative Data Summary

The analytical parameters for the micellar spectrophotometric determination of Cr(lll) with a-
Benzoin oxime are summarized in the table below.[1]

Parameter Value

Wavelength of Maximum Absorbance (Amax) Not specified in the abstract
Optimal pH Not specified in the abstract
Beer's Law Range 0.1-13.7pug mL™?

Molar Absorptivity 5350 L mol=tcm™1
Detection Limit 0.8 ng mL?

Surfactant Used Triton X-100

Recovery Yield Almost 100%

Experimental Protocol

1. Reagents and Solutions
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Standard Cr(lIl) Solution (1000 pg mL~2): Prepare by dissolving the appropriate amount of
Cr(NOs3)3-9H20 in deionized water.

a-Benzoin Oxime Solution: Prepare a solution of a-Benzoin oxime in a suitable solvent (e.g.,
ethanol). The exact concentration should be optimized as per the procedure.

Triton X-100 Solution: Prepare a solution of Triton X-100 in deionized water. The optimal
concentration needs to be determined experimentally.

Buffer Solution: Prepare a buffer solution to maintain the optimal pH for the complex
formation. The specific buffer and pH will need to be optimized.

. Instrumentation

A UV-Visible spectrophotometer with a 1 cm quartz cuvette.

A pH meter.

. Analytical Procedure

Into a series of 10 mL volumetric flasks, add increasing aliquots of the standard Cr(lll)
solution to cover the Beer's law range (0.1 - 13.7 pg mL™1).

To each flask, add the optimized volume of the a-Benzoin oxime solution.

Add the optimized volume of the Triton X-100 solution to each flask.

Adjust the pH of the solutions to the optimal value using the buffer solution.

Allow the solutions to stand for the required complexation time to ensure complete reaction.

Dilute the solutions to the mark with deionized water and mix thoroughly.

Measure the absorbance of each solution at the wavelength of maximum absorbance
against a reagent blank prepared in the same manner but without the Cr(lll) standard.

Plot a calibration curve of absorbance versus the concentration of Cr(lll).
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¢ For the determination of Cr(lll) in a sample, follow the same procedure, using an appropriate
aliquot of the sample solution instead of the standard solution. The concentration of Cr(lll) in
the sample can be determined from the calibration curve.

Experimental Workflow

Reaction Analysis

Aliquot Cr(Il) standards Add a-Benzoin Oxime Adjust pH and allow Determine Cr(il)
{ and sample into flasks and Triton X-100 for complexation Dilute to volume  7—H| - Measure Absorbance at Amax Construct Calibration Curve Concentration in Sample
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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